Cas no 1895405-72-7 (3-(2,4-Dichlorophenyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(2,4-Dichlorophenyl)-2,2-difluoropropanoic acid
• CAS No: 1895405-72-7
• MF: C₉H₆Cl₂F₂O₂
• MW: 255.045547962189
• CID: 5716727
• PubChem ID: 116838301
• Update Time: 2025-06-15

3-(2,4-Dichlorophenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenyl)-2,2-difluoropropanoicacid
• 3-(2,4-Dichlorophenyl)-2,2-difluoropropanoic acid
• EN300-1139617
• 1895405-72-7
• Benzenepropanoic acid, 2,4-dichloro-α,α-difluoro-

• Inchi： 1S/C9H6Cl2F2O2/c10-6-2-1-5(7(11)3-6)4-9(12,13)8(14)15/h1-3H,4H2,(H,14,15)
• InChI Key： CNHGQPYYFNHSKL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(C(=O)O)(F)F)Cl

Computed Properties

• Exact Mass: 253.9712911g/mol
• Monoisotopic Mass: 253.9712911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.516±0.06 g/cm3(Predicted)
• Boiling Point: 326.2±42.0 °C(Predicted)
• pka: 1.11±0.10(Predicted)

Additional information on 3-(2,4-Dichlorophenyl)-2,2-difluoropropanoic acid

Introduction to 3-(2,4-Dichlorophenyl)-2,2-difluoropropanoic acid (CAS No. 1895405-72-7)

3-(2,4-Dichlorophenyl)-2,2-difluoropropanoic acid, identified by the chemical identifier CAS No. 1895405-72-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of difluorinated carboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of both chlorine and fluorine substituents in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 3-(2,4-Dichlorophenyl)-2,2-difluoropropanoic acid consists of a phenyl ring substituted with two chlorine atoms at the 2- and 4-positions, coupled with a propanoic acid moiety where the two terminal carbons are fluorinated. This specific arrangement of atoms contributes to its reactivity and interaction with biological targets, which has been explored in various preclinical studies. The compound's synthesis involves multi-step organic reactions, including chlorination and fluorination processes, which require precise control to achieve high yield and purity.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. 3-(2,4-Dichlorophenyl)-2,2-difluoropropanoic acid is no exception and has been investigated for its potential applications in drug discovery. Specifically, its structural features make it a promising candidate for developing inhibitors targeting enzymes involved in inflammatory pathways. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by modulating the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

One of the most compelling aspects of 3-(2,4-Dichlorophenyl)-2,2-difluoropropanoic acid is its versatility as a building block for more complex molecules. Researchers have leveraged its scaffold to design derivatives with enhanced pharmacological profiles. For instance, modifications at the carboxylic acid group can introduce additional functionalities such as amides or esters, which can further tailor the compound's solubility and bioavailability. These derivatives are being tested in various disease models to evaluate their therapeutic efficacy.

The synthesis of 3-(2,4-Dichlorophenyl)-2,2-difluoropropanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires specialized conditions to prevent unwanted side reactions, but advancements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the dichlorophenyl group efficiently. Similarly, electrophilic aromatic substitution reactions have been optimized to ensure regioselectivity during fluorination.

From a medicinal chemistry perspective, the dichlorophenyl moiety in 3-(2,4-Dichlorophenyl)-2,2-difluoropropanoic acid is particularly noteworthy. This group is known to enhance binding interactions with biological targets by increasing lipophilicity and electronic density at specific positions on the aromatic ring. The combination of chlorine and fluorine substituents further fine-tunes these interactions, leading to improved pharmacokinetic properties. Such structural features are often exploited in drug design to achieve high selectivity and low toxicity.

Recent research has also explored the role of 3-(2,4-Dichlorophenyl)-2,2-difluoropropanoic acid in addressing emerging therapeutic challenges. For example, studies have indicated its potential in combating drug-resistant pathogens by interfering with essential metabolic pathways. The compound's ability to disrupt bacterial cell wall synthesis or inhibit key enzymes involved in DNA replication has made it a candidate for developing novel antibiotics. Additionally, its anti-inflammatory properties have prompted investigations into its use as an adjunct therapy for chronic inflammatory diseases such as rheumatoid arthritis.

The pharmacokinetic behavior of 3-(2,4-Dichlorophenyl)-2,2-difluoropropanoic acid is another critical area of study. Fluorinated compounds are often characterized by their prolonged half-life due to reduced metabolic clearance. This property can be advantageous for drugs that require frequent dosing or where sustained exposure is necessary for therapeutic effect. However, it also necessitates careful dosing regimens to avoid accumulation and potential side effects. In vitro and in vivo studies are being conducted to determine optimal dosing strategies and assess long-term safety profiles.

In conclusion,3-(2,4-Dichlorophenyl)-2,2-difluoropropanoic acid (CAS No. 1895405-72-7) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for drug development，and ongoing research continues to uncover new potential uses。 As synthetic methodologies improve，the accessibility of this compound will likely increase，further driving innovation in medicinal chemistry。 The continued exploration of its pharmacological properties holds promise for addressing unmet medical needs and improving patient outcomes worldwide。